Cas no 1032347-93-5 (α-Mercapto-ω-carboxy Polyethylene Glycol)

• Product Name: α-Mercapto-ω-carboxy Polyethylene Glycol
• CAS No: 1032347-93-5
• MF: C₂₇H₅₄O₁₄S
• MW: 634.774269580841
• CID: 2089285
• PubChem ID: 75535053
• Update Time: 2025-05-20

α-Mercapto-ω-carboxy Polyethylene Glycol Chemical and Physical Properties

Names and Identifiers

• HS-PEG12-CH2CH2COOH
• Thiol-PEG12-propionic acid
• SH-PEG12-COOH
• Thio-PEG18-acid
• Thio-PEG12-acid
• Thiol-PEG12-acid
• D84656
• CS-0115021
• AKOS030213595
• HY-141326
• 1-SULFANYL-3,6,9,12,15,18,21,24,27,30,33,36-DODECAOXANONATRIACONTAN-39-OIC ACID
• MFCD21363238
• 1-Mercapto-3,6,9,12,15,18,21,24,27,30,33,36-dodecaoxanonatriacontan-39-oicacid
• 2211174-73-9
• 1-Mercapto-3,6,9,12,15,18,21,24,27,30,33,36-dodecaoxanonatriacontan-39-oic acid
• 1032347-93-5
• DA-51588
• GS-9486
• Carboxy-PEG12-C2-Thiol
• BP-21916
• 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-sulfanylethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• α-Mercapto-ω-carboxy Polyethylene Glycol

• Inchi： 1S/C27H54O14S/c28-27(29)1-2-30-3-4-31-5-6-32-7-8-33-9-10-34-11-12-35-13-14-36-15-16-37-17-18-38-19-20-39-21-22-40-23-24-41-25-26-42/h42H,1-26H2,(H,28,29)
• InChI Key： JUDURFKNRMLTLG-UHFFFAOYSA-N
• SMILES： SCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)O

Computed Properties

• Exact Mass: 634.32342757g/mol
• Monoisotopic Mass: 634.32342757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 42
• Rotatable Bond Count: 38
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149
• XLogP3: -1.8

Additional information on α-Mercapto-ω-carboxy Polyethylene Glycol

α-Mercapto-ω-carboxy Polyethylene Glycol (CAS No. 1032347-93-5): A Versatile Polymer in Modern Chemical Biology

The compound α-Mercapto-ω-carboxy Polyethylene Glycol (CAS No. 1032347-93-5) represents a sophisticated polymer with significant applications in the field of chemical biology and pharmaceutical research. This polymer, characterized by its unique structure, combines the hydrophilic properties of polyethylene glycol (PEG) with the reactivity of thiol and carboxylic acid functional groups, making it a valuable tool for drug delivery systems, biomolecular interactions, and material science.

The molecular architecture of α-Mercapto-ω-carboxy Polyethylene Glycol consists of a long PEG chain terminated with a thiol group at one end and a carboxylic acid group at the other. This dual functionality allows for diverse chemical modifications and interactions, enabling its use in a wide range of applications. The thiol group, in particular, is highly reactive and can form disulfide bonds with other molecules, while the carboxylic acid group can participate in esterification or amidation reactions, providing further versatility.

In recent years, α-Mercapto-ω-carboxy Polyethylene Glycol has garnered attention for its role in drug delivery systems. PEGylation, the process of attaching PEG chains to therapeutic molecules, is widely used to enhance the pharmacokinetic properties of drugs. The introduction of thiol and carboxylic acid groups extends this capability by allowing for site-specific modifications and conjugation with various biomolecules. For instance, researchers have utilized this polymer to develop targeted drug delivery systems that improve bioavailability and reduce systemic toxicity.

One of the most compelling applications of α-Mercapto-ω-carboxy Polyethylene Glycol is in the field of biomaterials science. The polymer's ability to form stable hydrogels makes it an excellent candidate for tissue engineering and regenerative medicine. Hydrogels based on this material can be designed to mimic natural extracellular matrices, providing a supportive environment for cell growth and tissue formation. Recent studies have demonstrated its use in creating biocompatible scaffolds for skin regeneration and neural tissue repair.

The reactivity of the thiol group also makes α-Mercapto-ω-carboxy Polyethylene Glycol valuable in biosensor development. Thiol-based polymers can be used to create sensitive surfaces for detecting biomolecules such as proteins and nucleic acids. For example, researchers have employed this polymer to develop electrochemical sensors that detect glucose levels in diabetic patients or to identify specific DNA sequences associated with genetic diseases. These sensors leverage the high affinity of thiol groups for biological molecules, enabling highly sensitive detection mechanisms.

In addition to its applications in drug delivery and biomaterials, α-Mercapto-ω-carboxy Polyethylene Glycol has found utility in nanotechnology. The polymer's ability to self-assemble into nanoparticles makes it useful for encapsulating therapeutic agents and delivering them to target sites within the body. These nanoparticles can be functionalized with targeting ligands to enhance their specificity, ensuring that drugs are delivered to their intended locations with minimal side effects.

The carboxylic acid group at the other end of the polymer chain provides another avenue for functionalization. This group can be used to attach various functional molecules, including fluorescent dyes for imaging purposes or enzymes for catalytic applications. Such modifications expand the utility of α-Mercapto-ω-carboxy Polyethylene Glycol beyond simple drug delivery systems into more complex biological tools.

The versatility of α-Mercapto-ω-carboxy Polyethylene Glycol is further highlighted by its use in controlled-release systems. By incorporating this polymer into drug formulations, researchers can design systems that release therapeutic agents in a controlled manner over extended periods. This approach not only improves patient compliance but also reduces the frequency of dosing required, making treatments more convenient and effective.

In conclusion, α-Mercapto-ω-carboxy Polyethylene Glycol (CAS No. 1032347-93-5) is a multifunctional polymer with broad applications in chemical biology and pharmaceutical research. Its unique structure allows for diverse chemical modifications and interactions, making it an invaluable tool for drug delivery systems, biomaterials science, biosensors, nanotechnology, and controlled-release formulations. As research continues to uncover new applications for this versatile polymer, its importance in advancing medical treatments and biotechnological innovations is likely to grow even further.